Cas no 442535-33-3 (4-bis(2-methoxyethyl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-bis(2-methoxyethyl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide
• CAS No: 442535-33-3
• MF: C₂₀H₂₂BrN₃O₅S₂
• MW: 528.439781665802
• CID: 6293180
• PubChem ID: 4138886
• Update Time: 2025-10-30

4-bis(2-methoxyethyl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methoxyethyl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide
• HMS591B18
• SR-01000416693-1
• 4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(6-bromobenzo[d]thiazol-2-yl)benzamide
• AKOS024574555
• 442535-33-3
• F0147-0177
• SR-01000416693
• ChemDiv1_001448
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide

• Inchi： 1S/C20H22BrN3O5S2/c1-28-11-9-24(10-12-29-2)31(26,27)16-6-3-14(4-7-16)19(25)23-20-22-17-8-5-15(21)13-18(17)30-20/h3-8,13H,9-12H2,1-2H3,(H,22,23,25)
• InChI Key： KJYWBVLZYOWLSU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC(=N2)NC(C1C=CC(=CC=1)S(N(CCOC)CCOC)(=O)=O)=O

Computed Properties

• Exact Mass: 527.01843g/mol
• Monoisotopic Mass: 527.01843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 134Ų

Additional information on 4-bis(2-methoxyethyl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide

Comprehensive Analysis of 4-bis(2-methoxyethyl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide (CAS No. 442535-33-3)

The compound 4-bis(2-methoxyethyl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide (CAS No. 442535-33-3) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the benzothiazole core and sulfamoyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, given its ability to interact with biological targets and emit light under specific conditions.

In recent years, the demand for high-performance organic compounds has surged, driven by advancements in drug discovery and optoelectronic materials. The 6-bromo-1,3-benzothiazol-2-yl group in this compound is a key structural element often found in bioactive molecules, which explains its relevance in pharmaceutical research. Additionally, the 2-methoxyethyl side chains enhance its solubility, making it suitable for aqueous formulations—a critical factor for drug delivery systems.

From a synthetic perspective, the preparation of 4-bis(2-methoxyethyl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are optimized to achieve high yields and purity, which are essential for industrial-scale production. The compound's CAS No. 442535-33-3 serves as a unique identifier, ensuring accurate tracking in chemical databases and regulatory documentation.

One of the most intriguing aspects of this compound is its potential role in cancer therapy. The benzothiazole scaffold is known to exhibit antitumor activity, and modifications like the bromine substitution at the 6-position can further enhance its efficacy. Researchers are actively exploring its mechanism of action, particularly its interaction with DNA repair enzymes and cell cycle regulators. Such studies are often highlighted in scientific publications and patent filings, reflecting its commercial and academic value.

Beyond pharmaceuticals, 4-bis(2-methoxyethyl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide has potential applications in material science. Its conjugated system and electron-withdrawing groups make it a candidate for organic semiconductors and light-emitting diodes (LEDs). These applications align with the growing interest in sustainable technologies and green chemistry, which prioritize energy-efficient materials.

In summary, 4-bis(2-methoxyethyl)sulfamoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide (CAS No. 442535-33-3) is a versatile compound with broad implications for healthcare and advanced materials. Its structural complexity and functional diversity position it as a subject of ongoing research, with potential breakthroughs in personalized medicine and renewable energy. As scientific inquiries continue, this compound is likely to remain a focal point in innovative chemical solutions.